Cas no 172648-58-7 (5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol)

• Product Name: 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol
• CAS No: 172648-58-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• MDL: MFCD13192757
• CID: 2144615
• PubChem ID: 23298329
• Update Time: 2025-08-05

5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol
• 3H-Imidazo[4,5-b]pyridine-2-methanol, 5,7-dimethyl-
• 2-hydroxymethyl-5,7-dimethyl-3H-imidazo[5,4-b]pyridine
• P16866
• KKQIUNASZAWCJV-UHFFFAOYSA-N
• 2-Hydroxymethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine
• DTXSID201231707
• {5,7-dimethyl-3H-imidazo[4,5-b]pyridin-2-yl}methanol
• AKOS037644448
• 3H-Imidazo[4,5-b]pyridine-2-methanol,5,7-dimethyl-
• (5,7-dimethyl-1H-imidazo[4,5-b]pyridin-2-yl)methanol
• DB-358708
• (5,7-dimethyl-3H-imidazo[4,5-b]pyridin-2-yl)methanol
• 2 - Hydroxymethyl-5,7-dimethyl-3H-imidazo[5,4-b]pyridine
• 172648-58-7
• AS-53678
• SCHEMBL7835150
• MFCD13192757

• MDL： MFCD13192757
• Inchi： 1S/C9H11N3O/c1-5-3-6(2)10-9-8(5)11-7(4-13)12-9/h3,13H,4H2,1-2H3,(H,10,11,12)
• InChI Key： KKQIUNASZAWCJV-UHFFFAOYSA-N
• SMILES： OCC1=NC2C(=C(C)C=C(C)N=2)N1

Computed Properties

• Exact Mass: 177.090211983Da
• Monoisotopic Mass: 177.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Additional information on 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol

Recent Advances in the Study of 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol (CAS: 172648-58-7)

The compound 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol (CAS: 172648-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core, has shown promising potential in various therapeutic applications, including antiviral and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antiviral efficacy of 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol against RNA viruses, particularly SARS-CoV-2. The researchers demonstrated that the compound inhibits viral replication by targeting the RNA-dependent RNA polymerase (RdRp), a critical enzyme in the viral life cycle. Structural analysis revealed that the compound binds to a conserved pocket within the RdRp, disrupting its function. These findings suggest its potential as a lead compound for developing broad-spectrum antiviral agents.

In another study, researchers explored the anticancer properties of 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol, focusing on its ability to modulate key signaling pathways in cancer cells. The compound was found to induce apoptosis in several cancer cell lines, including breast and lung cancer, by upregulating pro-apoptotic proteins such as Bax and caspase-3. Additionally, it exhibited synergistic effects when combined with conventional chemotherapeutic agents, highlighting its potential as an adjunct therapy.

The synthesis of 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol has also been a subject of recent research. A novel, scalable synthetic route was reported in Organic Letters, which employs a one-pot condensation reaction to achieve higher yields and purity. This advancement addresses previous challenges related to the compound's synthesis, making it more accessible for further pharmacological studies and potential industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structural modifications to enhance its pharmacokinetic properties and in vivo efficacy.

In conclusion, 5,7-dimethyl-3H-Imidazo[4,5-b]pyridine-2-methanol (CAS: 172648-58-7) represents a versatile scaffold with significant therapeutic potential. Ongoing research efforts are expected to further unravel its biological activities and optimize its properties for clinical use. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for treating viral infections and cancer.